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Compound of Interest

Compound Name: Biphenyl-4-YL-hydrazine

Cat. No.: B1267095 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activities of Biphenyl-4-YL-
hydrazine derivatives, focusing on their antimicrobial, anticancer, and anti-inflammatory

properties. The information is compiled from various studies to offer a comprehensive overview

supported by experimental data.

Antimicrobial Activity
Biphenyl-4-YL-hydrazine derivatives, particularly in the form of hydrazones, have

demonstrated notable antimicrobial activity against a range of bacterial and fungal strains. The

core biphenyl structure combined with the reactive hydrazone moiety appears to be crucial for

their biological action.

Data Presentation
The following table summarizes the Minimum Inhibitory Concentration (MIC) values of several

biphenyl-4-carboxylic acid hydrazide-hydrazone derivatives against various microorganisms.

Lower MIC values indicate higher antimicrobial potency.
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Refere
nce

IVa
4-

N(CH₃)₂
1.56 3.125 3.125 6.25 6.25 12.5 [1]

IVb 2-Cl 3.125 6.25 6.25 12.5 12.5 25 [1]

IVc 3-Cl 6.25 6.25 12.5 12.5 25 25 [1]

IVd 4-Cl 3.125 3.125 6.25 6.25 12.5 12.5 [1]

IVe 4-OCH₃ 6.25 12.5 12.5 25 25 50 [1]

IVf 3-Br 3.125 6.25 6.25 12.5 12.5 25 [1]

IVg 3-NO₂ 1.56 3.125 3.125 6.25 6.25 12.5 [1]

Ciproflo

xacin
- 1.56 1.56 3.125 1.56 - - [1]

Clotrim

azole
- - - - - 3.125 3.125 [1]

Note: The compounds are derivatives of biphenyl-4-carboxylic acid hydrazide condensed with

substituted benzaldehydes.

Experimental Protocols
Broth Microdilution Method for MIC Determination

The antimicrobial activity of the biphenyl-4-YL-hydrazine derivatives was determined using

the broth microdilution method.[2][3][4]
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Preparation of Compounds: Stock solutions of the test compounds and standard drugs (e.g.,

Ciprofloxacin for bacteria, Clotrimazole for fungi) are prepared in a suitable solvent like

dimethyl sulfoxide (DMSO).

Inoculum Preparation: Bacterial and fungal strains are cultured in appropriate broth (e.g.,

Nutrient Broth for bacteria, Sabouraud Dextrose Broth for fungi) to a specific turbidity,

typically equivalent to the 0.5 McFarland standard, which corresponds to approximately 1-2 x

10⁸ CFU/mL.[5] The inoculum is then further diluted to achieve a final concentration of about

5 x 10⁵ CFU/mL in the test wells.

Assay Procedure: The assay is performed in 96-well microtiter plates. Serial two-fold

dilutions of the test compounds are prepared in the broth medium in the wells. An equal

volume of the standardized inoculum is added to each well.

Incubation: The plates are incubated at 37°C for 24 hours for bacteria and at 28°C for 48-72

hours for fungi.

MIC Determination: The MIC is defined as the lowest concentration of the compound that

completely inhibits visible growth of the microorganism.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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